7-acetyl-2,3-dihydro-1,3-benzoxazol-2-one
Overview
Description
7-Acetyl-2,3-dihydro-1,3-benzoxazol-2-one, also known as 7-Amino-2,3-dihydro-1,3-benzoxazol-2-one, is a type of heterocyclic compound that has been studied in recent years due to its potential applications in various fields. It is an important building block for the synthesis of various pharmaceuticals and has been used in the synthesis of a variety of organic compounds. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.
Scientific Research Applications
7-Acetyl-2,3-dihydro-1,3-benzoxazol-2-one has a number of potential applications in scientific research. It has been used in the synthesis of various organic compounds, including dyes and pharmaceuticals. It has also been studied for its potential use in the synthesis of novel antibiotics and anti-cancer agents. Additionally, it has been studied for its potential use in the synthesis of new materials for use in biomedical and industrial applications.
Mechanism of Action
The mechanism of action of 7-acetyl-2,3-dihydro-1,3-benzoxazol-2-one is not well understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins and thromboxanes. In addition, it is believed to have anti-inflammatory and anti-cancer activities, although further research is needed to confirm these effects.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on various biochemical and physiological processes. In animal studies, it has been shown to reduce inflammation and pain, as well as to inhibit the growth of certain cancer cells. In addition, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of fats and proteins.
Advantages and Limitations for Lab Experiments
The use of 7-acetyl-2,3-dihydro-1,3-benzoxazol-2-one in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it can be synthesized in a variety of ways. Additionally, it can be used in a wide range of applications, including the synthesis of pharmaceuticals and other organic compounds. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water and is not very stable in acidic or alkaline solutions. In addition, it can be toxic in high concentrations.
Future Directions
7-Acetyl-2,3-dihydro-1,3-benzoxazol-2-one has many potential applications in the future, including the synthesis of novel antibiotics, anti-cancer agents, and new materials for biomedical and industrial applications. In addition, further research is needed to better understand its mechanism of action and its effects on various biochemical and physiological processes. Additionally, more research is needed to determine the optimal conditions for its synthesis and its potential toxicity in high concentrations. Finally, further research is needed to determine the potential therapeutic applications of this compound.
Synthesis Methods
7-Acetyl-2,3-dihydro-1,3-benzoxazol-2-one can be synthesized from various starting materials, including 2-methoxy-1,3-benzoxazol-2-one, 2-methoxy-1,3-benzoxazole, and 2-methoxy-1,3-benzoxazole-5-carboxaldehyde. The synthesis process involves the reaction of the starting material with an appropriate acid in the presence of a base. The reaction yields the desired product in high yields and can be carried out in aqueous or organic solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-acetyl-2,3-dihydro-1,3-benzoxazol-2-one involves the condensation of 2-aminophenol with acetic anhydride followed by cyclization of the resulting intermediate.", "Starting Materials": [ "2-aminophenol", "Acetic anhydride", "Sodium acetate", "Sulfuric acid", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-aminophenol (1.0 g) in acetic anhydride (5 mL) and add a catalytic amount of sulfuric acid. Stir the mixture at room temperature for 1 hour.", "Step 2: Add sodium acetate (1.5 g) to the reaction mixture and heat the mixture under reflux for 2 hours.", "Step 3: Cool the reaction mixture and pour it into ice-cold water. Collect the precipitate by filtration and wash it with water.", "Step 4: Recrystallize the product from ethanol to obtain 7-acetyl-2,3-dihydro-1,3-benzoxazol-2-one as a white solid (yield: 80-85%)." ] } | |
CAS RN |
1267216-57-8 |
Molecular Formula |
C9H7NO3 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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